2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine

• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol
• IUPAC Name: 2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine
• InChI: InChI=1S/C19H18N2OS/c1-14-12-18(16-6-4-3-5-7-16)21-19(20-14)23-13-15-8-10-17(22-2)11-9-15/h3-12H,13H2,1-2H3
• InChI Key: NYFNRWYBTHZGSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(C=C2)OC)C3=CC=CC=C3

Description

2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine is a substituted pyrimidine derivative supplied for research purposes. The pyrimidine scaffold is a privileged structure in medicinal chemistry and drug discovery, known for its diverse biological activities . Substituted pyrimidines are frequently investigated as key scaffolds in the development of novel acetylcholinesterase (AChE) inhibitors, which are a therapeutic target for conditions like Alzheimer's disease . This compound is intended for research and development use in laboratory settings only. It is not for diagnostic, therapeutic, or any other human use. Researchers are encouraged to consult the scientific literature for specific applications and handling protocols.

Preparation Methods

Cyclocondensation of β-Keto Esters

A common method involves reacting ethyl 3-oxo-3-phenylpropanoate with guanidine derivatives. For example, guanidine carbonate reacts with ethyl 3-oxo-3-phenylpropanoate in ethanol-toluene under reflux to form 4-methyl-6-phenylpyrimidin-2-amine. This intermediate is subsequently functionalized at the 2-position.

Reaction Conditions :

• Solvent: Ethanol-toluene (6:1 ratio)
• Temperature: Reflux (78–110°C)
• Duration: 12–24 hours
• Yield: ~60–75%

Halogenated Pyrimidine Intermediates

4-Chloro-6-phenylpyrimidin-2-amine is another key intermediate. It is synthesized via chlorination of 2-amino-4-methyl-6-phenylpyrimidine using phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).

Example Protocol :

• Reagents: POCl₃ (3 equiv), dimethylformamide (DMF, catalytic)
• Temperature: 80–100°C
• Duration: 4–6 hours
• Yield: 70–85%

Introduction of the Sulfanyl Group

The sulfanyl group at position 2 is introduced via nucleophilic substitution or thiolation reactions.

Nucleophilic Substitution with 4-Methoxybenzyl Thiol

4-Methoxybenzyl thiol is generated in situ by reducing 4-methoxybenzyl disulfide or reacting 4-methoxybenzyl chloride with thiourea. This thiolate nucleophile displaces a leaving group (e.g., chloro or methylsulfonyl) on the pyrimidine ring.

Typical Conditions :

• Base: Potassium carbonate (K₂CO₃) or sodium hydride (NaH)
• Solvent: Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)
• Temperature: 60–80°C
• Duration: 6–12 hours
• Yield: 50–65%

Thiolation via Mitsunobu Reaction

An alternative method employs the Mitsunobu reaction to couple 4-methoxybenzyl mercaptan with a hydroxylated pyrimidine intermediate.

Reagents :

• Diethyl azodicarboxylate (DEAD), triphenylphosphine (PPh₃)
• Solvent: Tetrahydrofuran (THF)
• Temperature: 0°C to room temperature
• Yield: 55–70%

Industrial-Scale Synthesis

For large-scale production, continuous flow reactors and automated systems are prioritized to enhance efficiency.

Continuous Flow Reactor Protocol

• Step 1 : Synthesis of 4-methyl-6-phenylpyrimidin-2-amine in a tubular reactor.

  • Residence time: 30 minutes
  • Temperature: 120°C
  • Pressure: 10 bar

• Step 2 : Thiolation with 4-methoxybenzyl thiol in a packed-bed reactor.

  • Catalyst: Immobilized K₂CO₃ on silica
  • Solvent: Acetonitrile
  • Yield: 80–85%

Purification Strategies

Post-synthesis purification involves:

• Liquid-Liquid Extraction : Dichloromethane/water system to remove unreacted starting materials.
• Crystallization : Ethanol-water mixture (3:1) at −20°C.
• Chromatography : Silica gel column with hexane-ethyl acetate gradient.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield (%)	Scalability
Cyclocondensation	High atom economy	Requires harsh conditions (reflux)	60–75	Moderate
Halogenation-Thiolation	Flexible for diverse substituents	Multi-step, costly reagents	50–65	High
Mitsunobu Reaction	Mild conditions, high selectivity	Expensive reagents (DEAD, PPh₃)	55–70	Low
Continuous Flow	High throughput, consistent purity	Initial setup cost	80–85	Industrial

Mechanistic Insights

Nucleophilic Aromatic Substitution

The chloro group at position 2 of 4-chloro-6-phenylpyrimidine undergoes displacement by the 4-methoxybenzyl thiolate anion. The reaction proceeds via a two-step mechanism:

• Formation of Meisenheimer complex : Thiolate attack at the electrophilic C2 position.
• Elimination of chloride : Stabilized by the aromatic ring’s electron-withdrawing effect.

Oxidation State Considerations

In methods using disulfides (e.g., 4-methoxybenzyl disulfide), in situ reduction to thiols is critical. Common reducing agents include lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Challenges and Optimization

Byproduct Formation

• Major Byproduct : 2,4-Bis[(4-methoxybenzyl)sulfanyl]-6-phenylpyrimidine (5–10% yield).
• Mitigation : Use of excess pyrimidine intermediate (1.5 equiv) and controlled reaction temperature (60–70°C).

Solvent Selection

Polar aprotic solvents (DMF, DMSO) enhance reaction rates but complicate purification. Recent studies suggest switchable solvents (e.g., ionic liquids) to improve recyclability.

Emerging Techniques

Photocatalytic Thiolation

Visible-light-mediated thiolation using eosin Y as a photocatalyst:

• Conditions : Blue LED light, room temperature
• Yield : 68%

Electrochemical Synthesis

Direct electrochemical coupling of 4-methoxybenzyl thiol with chloropyrimidine:

• Electrolyte : Tetrabutylammonium hexafluorophosphate (TBAPF₆)
• Current Density : 10 mA/cm²
• Yield : 72%

Chemical Reactions Analysis

Reaction Mechanisms

The compound undergoes several types of reactions due to its structural features:

Nucleophilic Substitution

The sulfanyl group (-S-) acts as a nucleophile, reacting with alkylating agents (e.g., alkyl halides) under basic conditions. This replaces the sulfanyl group with other substituents, such as alkyl or aryl groups .

Example :
$\text{Pyrimidine-S-} + \text{R-X} \rightarrow \text{Pyrimidine-R} + \text{Byproducts}$
Reagents: Alkyl halides, potassium carbonate, DMF .

Electrophilic Attack

The pyrimidine ring’s aromatic system undergoes electrophilic substitution, particularly at position 4, due to the electron-donating methyl group. Reagents like aldehydes or ketones may form Schiff bases or undergo condensation reactions .

Hydrolysis

Under acidic or basic conditions, the sulfanyl group may hydrolyze to form thiol (-SH) or sulfonic acid derivatives, depending on reaction severity.

Reaction Conditions and Reagents

Reaction Type	Reagents/Conditions	Source
Pyrimidine core formation	Thiourea, aldehydes, sodium methoxide
Sulfanyl group substitution	4-Methoxybenzyl chloride, K₂CO₃, DMF
Functionalization	Methylating agents, acyl chlorides, TBTU/DIPEA

Structural Modifications and Derivatives

The compound can be modified through:

• Alkylation : Replacing the sulfanyl group with alkyl/aryl moieties .

• Acylation : Introducing amide or ester groups via coupling reactions (e.g., TBTU/DIPEA) .

• Hydroxylation : Converting methyl groups to hydroxymethyl derivatives, enhancing cytotoxicity .

Example Derivatives :

• Ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate : Intermediate in ester reduction pathways .

• 5-Hydroxymethylpyrimidine analogs : Exhibiting enhanced antimicrobial and anticancer activity .

Spectral and Analytical Data

Property	Value/Description	Source
Molecular formula	C₁₉H₁₈N₂OS
Molecular weight	322.4 g/mol
Melting point	Not specified (analog: ~105–106°C)
¹H-NMR (DMSO-d₆)	δ 1.30 (CH₃), 4.34 (CH₂), 7.11–8.46 (aromatic)
ESI-MS	[M + H]⁺ 379.1447
FTIR	ν(C-S) ~651 cm⁻¹, ν(C=O) ~1698 cm⁻¹

Scientific Research Applications

Biological Activities

The biological activities of 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine can be categorized into several key areas:

Antimicrobial Activity

Pyrimidine derivatives have shown significant antimicrobial properties. Studies indicate that compounds similar to 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine exhibit antibacterial and antifungal activities. For instance:

• In vitro Studies : Compounds with similar structures have demonstrated inhibitory effects against various bacterial strains, including Escherichia coli and Staphylococcus aureus .

Compound	Bacterial Strain	Zone of Inhibition (mm)
Example A	E. coli	16
Example B	S. aureus	18

Anticancer Potential

Research has indicated that pyrimidine derivatives can act as anticancer agents by inhibiting specific cellular pathways involved in tumor growth. The potential mechanisms include:

• Kinase Inhibition : Similar compounds have been identified as small molecule kinase inhibitors, which are crucial in cancer therapy .

Anti-inflammatory Effects

The anti-inflammatory properties of pyrimidine derivatives are also notable. Compounds structurally related to 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine have been shown to reduce the expression of inflammatory markers such as COX-2 and iNOS .

Case Studies

Several case studies highlight the efficacy of pyrimidine derivatives in clinical settings:

• Case Study on Antimicrobial Efficacy :
  • A study evaluated the antibacterial activity of a series of pyrimidine derivatives, including those with methoxy and sulfanyl groups. Results indicated that these compounds exhibited potent activity against multi-drug resistant strains, suggesting their potential as therapeutic agents in treating infections .
• Case Study on Cancer Cell Lines :
  • Research involving various cancer cell lines demonstrated that certain pyrimidine derivatives led to significant apoptosis in cancer cells, indicating their potential use in cancer treatment protocols .
• Case Study on Anti-inflammatory Response :
  • A clinical trial assessed the anti-inflammatory effects of pyrimidine derivatives in patients with chronic inflammatory diseases. The results showed a marked reduction in inflammatory markers, supporting their use as adjunct therapies in inflammatory conditions .

Mechanism of Action

The mechanism of action of 2-{[(4-METHOXYPHENYL)METHYL]SULFANYL}-4-METHYL-6-PHENYLPYRIMIDINE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine can be contextualized by comparing it to structurally related pyrimidine and heterocyclic derivatives. Below is a detailed analysis:

Structural and Electronic Comparisons

Compound Name	Core Structure	Substituents	Key Features
2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine	Pyrimidine	- 4-Methoxybenzyl sulfanyl (C₆H₄-OCH₃-S-) at C2 - Methyl at C4 - Phenyl at C6	Electron-rich sulfanyl group; methoxy enhances lipophilicity and π-donor capacity .
4-[(4-Chlorophenyl)sulfanyl]-6-[(methylsulfonyl)methyl]-2-phenylpyrimidine ()	Pyrimidine	- 4-Chlorophenyl sulfanyl (C₆H₄-Cl-S-) at C4 - Methylsulfonyl at C6	Chlorine (electron-withdrawing) may reduce metabolic stability; sulfonyl group increases polarity .
2-[(Carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic acids ()	Pyrimidine/Butanoic acid	- Carboxymethyl sulfanyl (-SCH₂COOH) - Aryl ketone at C4	Polar carboxylic acid group improves solubility but may limit membrane permeability .
2-[(4-Methylbenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone ()	Pyrimidinone	- Trifluoromethyl (CF₃) at C6 - Propyl at N3	CF₃ enhances metabolic stability; pyrimidinone core alters tautomerization .

Physicochemical and Pharmacokinetic Properties

Property	Target Compound	4-[(4-Chlorophenyl)sulfanyl] Derivative ()	Carboxymethyl Sulfanyl Analogue ()
LogP (lipophilicity)	~3.5 (estimated)	~2.8 (sulfonyl reduces lipophilicity)	~1.2 (carboxylic acid increases polarity)
Solubility (aq.)	Low	Moderate	High
Metabolic Stability	Moderate (methoxy may slow oxidation)	Low (chlorine susceptible to dehalogenation)	High (polar groups resist CYP450 metabolism)

Key Research Findings

• Synthetic Accessibility: The target compound’s synthesis is streamlined compared to analogues requiring multiple protection/deprotection steps (e.g., BOC-protected intermediates in ).
• Structural Insights: Crystallographic data () highlight the planar geometry of pyrimidine cores, which facilitates stacking interactions in protein binding pockets.

Biological Activity

2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine is a pyrimidine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and comparative analyses with similar compounds.

Property	Value
Molecular Formula	C19H18N2OS
Molecular Weight	322.4 g/mol
IUPAC Name	2-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-6-phenylpyrimidine
InChI Key	NYFNRWYBTHZGSY-UHFFFAOYSA-N

The biological activity of 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound's sulfanyl group enhances its reactivity and potential for enzyme inhibition, which is crucial in therapeutic applications against diseases such as cancer and infections.

Potential Targets:

• Dihydrofolate Reductase (DHFR) : Inhibitors of DHFR are significant in the treatment of malaria, particularly against Plasmodium falciparum .
• Acetylcholinesterase (AChE) : Inhibition of AChE can lead to potential applications in treating neurodegenerative diseases .

Antimicrobial Properties

Research indicates that 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine exhibits promising antimicrobial activity. In vitro studies have demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Anticancer Activity

The compound has shown significant anticancer properties in several studies. For instance, it was tested against breast cancer cell lines (MCF-7 and MDA-MB-231) with IC50 values indicating potent growth inhibition compared to standard chemotherapeutic agents like 5-Fluorouracil (5-FU) .

Case Studies

• Inhibition of Plasmodium falciparum DHFR :
  • A study assessed the inhibitory effects of related pyrimidine derivatives on DHFR, revealing that modifications at the 6-position of the pyrimidine ring can significantly enhance potency against both wild-type and mutant strains .
• Antibacterial Evaluation :
  • A series of derivatives were synthesized and tested for antibacterial activity, demonstrating that the presence of the sulfanyl group contributes to enhanced antibacterial properties .
• Structure-Activity Relationship (SAR) :
  • The structure-activity relationship studies indicate that variations in substituents on the pyrimidine core can lead to substantial changes in biological activity, emphasizing the importance of functional group positioning .

Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity	Anticancer Activity	Mechanism of Action
2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine	Moderate	High	Enzyme inhibition
4-Methoxyphenyl methyl sulfone	Low	Moderate	Enzyme inhibition
5-Fluorouracil	Low	High	DNA synthesis inhibition

Q & A

Q. What are the established synthetic routes for 2-[(4-Methoxybenzyl)sulfanyl]-4-methyl-6-phenylpyrimidine, and how is the product characterized?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or coupling reactions. For example, thiol-containing intermediates (e.g., 4-methoxybenzylthiol) react with halogenated pyrimidine derivatives under basic conditions (e.g., K₂CO₃ in DMF). Microwave-assisted synthesis, as demonstrated for analogous pyrimidines, can enhance reaction efficiency . Key Characterization Techniques :

• NMR Spectroscopy : $^1$H and $^13$C NMR confirm regiochemistry and substituent integration.
• X-ray Crystallography : Resolve ambiguities in stereochemistry; SHELX software is widely used for refinement .
• Mass Spectrometry : Validate molecular weight and fragmentation patterns.

Q. What are the primary biological targets of this compound, and how is selectivity assessed experimentally?

• Methodological Answer : Screening studies indicate promiscuous binding to metalloproteases (e.g., MMP13, neprilysin) due to its sulfanyl-pyrimidine scaffold . Selectivity is assessed via:

• Enzyme Inhibition Assays : Measure IC₅₀ values against a panel of proteases (e.g., fluorogenic substrate cleavage assays).
• Degradome Mapping : Compare sequence logos of protease active sites to predict off-target interactions .
• Crystallographic Data : Resolve binding modes (e.g., Zn²⁺ coordination in metalloproteases) .

Advanced Research Questions

Q. How can crystallographic data resolve contradictions in reported binding affinities across studies?

• Methodological Answer : Discrepancies often arise from differences in experimental conditions (e.g., pH, ionic strength). To address this:

• High-Resolution Structures : Use SHELXL for refining crystal structures to identify key interactions (e.g., hydrogen bonds, π-stacking) .
• Thermal Shift Assays : Validate binding by measuring protein thermal stability shifts upon ligand binding.
• Molecular Dynamics (MD) Simulations : Model conformational changes in the protease active site under varying conditions .

Q. What strategies optimize pharmacokinetic properties without compromising target affinity?

• Methodological Answer :

• Plasma Protein Binding (PPB) Optimization : Introduce polar groups (e.g., carboxylates) to reduce PPB, enhancing free drug concentration. AstraZeneca’s CXCR2 inhibitors provide a precedent for balancing lipophilicity and solubility .
• Metabolic Stability : Replace the 4-methoxybenzyl group with bioisosteres (e.g., trifluoromethyl) to resist CYP450-mediated oxidation .
• Protease Selectivity : Use fragment-based drug design (FBDD) to modify the pyrimidine core, guided by crystallographic data .

Q. How can computational tools predict binding modes and guide structural modifications?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina or Schrödinger to model interactions with MMP13’s catalytic zinc ion and S1’ pocket .
• Free Energy Perturbation (FEP) : Quantify the impact of substituents (e.g., methyl vs. ethyl groups) on binding affinity.
• ADMET Prediction : Tools like SwissADME assess solubility, permeability, and toxicity early in design .